Cas no 1706464-02-9 (3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo3.2.1octane)

• Product Name: 3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo3.2.1octane
• CAS No: 1706464-02-9
• MF: C₉H₁₄N₄
• MW: 178.234261035919
• MDL: MFCD29034598
• CID: 5152055
• PubChem ID: 86262743
• Update Time: 2025-05-20

3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo3.2.1octane Chemical and Physical Properties

Names and Identifiers

• 8-Azabicyclo[3.2.1]octane, 3-(2H-1,2,3-triazol-2-yl)-
• 3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo3.2.1octane

• MDL： MFCD29034598
• Inchi： 1S/C9H14N4/c1-2-8-6-9(5-7(1)12-8)13-10-3-4-11-13/h3-4,7-9,12H,1-2,5-6H2
• InChI Key： DJVUJLVGHNOJDY-UHFFFAOYSA-N
• SMILES： C12NC(CC1)CC(N1N=CC=N1)C2

Additional information on 3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo3.2.1octane

Comprehensive Overview of 3-(2H-1,2,3-Triazol-2-yl)-8-Azabicyclo[3.2.1]octane (CAS No. 1706464-02-9)

The compound 3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octane (CAS No. 1706464-02-9) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its 8-azabicyclo[3.2.1]octane core, also known as the tropane skeleton, is a privileged scaffold in medicinal chemistry, often associated with bioactive molecules. The incorporation of a 1,2,3-triazole moiety further enhances its potential as a versatile building block for drug discovery and material science applications.

In recent years, the demand for triazole-containing compounds has surged due to their remarkable pharmacological properties, including antimicrobial, antiviral, and anticancer activities. The click chemistry approach, which often involves 1,2,3-triazole formation, has become a cornerstone in modern synthetic strategies. This compound's CAS No. 1706464-02-9 is frequently searched in scientific databases, reflecting its growing importance in high-throughput screening and fragment-based drug design.

The 8-azabicyclo[3.2.1]octane framework is particularly noteworthy for its conformational rigidity, which can improve binding affinity and selectivity in target interactions. Researchers are exploring derivatives of 3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octane for potential applications in central nervous system (CNS) disorders, given the tropane skeleton's historical relevance in neurology. The compound's logP and hydrogen bond acceptor/donor profiles suggest favorable blood-brain barrier permeability, a critical factor in CNS drug development.

From a synthetic perspective, the preparation of CAS No. 1706464-02-9 typically involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), a quintessential click reaction. This efficient methodology aligns with the pharmaceutical industry's push toward green chemistry and atom economy. The compound's molecular weight (207.25 g/mol) and polar surface area (45.5 Ų) make it an attractive candidate for lead optimization in drug discovery pipelines.

In material science, the 1,2,3-triazole ring in 3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octane offers intriguing possibilities for designing metal-organic frameworks (MOFs) and polymeric materials. Its dual functionality as both a hydrogen bond acceptor and a potential coordination site for metals has sparked interest in supramolecular chemistry applications. These properties are frequently discussed in forums focusing on advanced functional materials and molecular engineering.

The compound's stability under physiological conditions is another area of active investigation. Preliminary studies suggest that the 8-azabicyclo[3.2.1]octane core confers resistance to metabolic degradation, while the triazole ring may participate in bioorthogonal chemistry—a hot topic in targeted drug delivery systems. This dual stability and reactivity profile positions CAS No. 1706464-02-9 as a compelling subject for prodrug design and bioconjugation strategies.

Analytical characterization of 3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octane typically employs NMR spectroscopy, mass spectrometry, and X-ray crystallography. The compound's crystalline form has been resolved to understand its molecular packing and intermolecular interactions—key data for polymorph screening in pharmaceutical development. These technical details are often queried in chemical patent searches and structure-activity relationship (SAR) studies.

As the scientific community continues to explore nitrogen-rich heterocycles, CAS No. 1706464-02-9 stands out for its balanced lipophilicity and water solubility—a rare combination that addresses the druglikeness challenges highlighted in Lipinski's Rule of Five. Its structural features are increasingly referenced in computational chemistry papers discussing molecular docking and virtual screening protocols.

In conclusion, 3-(2H-1,2,3-triazol-2-yl)-8-azabicyclo[3.2.1]octane represents a fascinating intersection of medicinal chemistry, materials science, and chemical biology. Its CAS No. 1706464-02-9 serves as a pivotal identifier for researchers navigating the expanding landscape of bioactive small molecules. With ongoing advances in precision medicine and molecular diagnostics, this compound's unique architecture promises to inspire innovative solutions across multiple scientific disciplines.